Cas no 100387-96-0 (2-Bromo-1-(2,4-dimethylphenyl)butan-1-one)

• Product Name: 2-Bromo-1-(2,4-dimethylphenyl)butan-1-one
• CAS No: 100387-96-0
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• MDL: MFCD12031557
• CID: 124074
• PubChem ID: 63386113
• Update Time: 2025-04-18

2-Bromo-1-(2,4-dimethylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,2-bromo-1-(2,4-dimethylphenyl)-
• 2-BROMO-2’,4’-DIMETHYLBUTYROPHENONE
• 2-bromo-2-4-dimethylbutyrophenone
• 2-Brom-1-(2,4-dimethyl-phenyl)-butan-1-on
• 2-bromo-1-(2,4-dimethylphenyl)butan-1-one
• MFCD12031557
• 100387-96-0
• AKOS012692485
• 2-Bromo-1-(2,4-dimethylphenyl)butan-1-one

• MDL： MFCD12031557
• Inchi： 1S/C12H15BrO/c1-4-11(13)12(14)10-6-5-8(2)7-9(10)3/h5-7,11H,4H2,1-3H3
• InChI Key： IVZRDASCYVLRFC-UHFFFAOYSA-N
• SMILES： BrC(CC)C(C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 254.03100
• Monoisotopic Mass: 254.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.1

Experimental Properties

• PSA: 17.07000
• LogP: 3.65960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones